Cas no 898765-72-5 (1-(3-chloro-4-fluorophenyl)-2,2-dimethylbutan-1-one)

1-(3-chloro-4-fluorophenyl)-2,2-dimethylbutan-1-one structure
898765-72-5 structure
Product Name:1-(3-chloro-4-fluorophenyl)-2,2-dimethylbutan-1-one
CAS No:898765-72-5
MF:C12H14ClFO
MW:228.690366268158
MDL:MFCD07699552
CID:994097
PubChem ID:24724045
Update Time:2025-09-27

1-(3-chloro-4-fluorophenyl)-2,2-dimethylbutan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(3-chloro-4-fluorophenyl)-2,2-dimethylbutan-1-one
    • 3'-Chloro-2,2-dimethyl-4'-fluorobutyrophenone
    • AKOS016019447
    • 898765-72-5
    • MFCD07699552
    • DTXSID00642444
    • 1-(3-Chloro-4-fluorophenyl)-2,2-dimethyl-1-butanone
    • MDL： MFCD07699552
    • Inchi： 1S/C12H14ClFO/c1-4-12(2,3)11(15)8-5-6-10(14)9(13)7-8/h5-7H,4H2,1-3H3
    • InChI Key： GZEYWSQVKUFRDD-UHFFFAOYSA-N
    • SMILES： ClC1=C(C=CC(=C1)C(C(C)(C)CC)=O)F

Computed Properties

  • Exact Mass: 228.07200
  • Monoisotopic Mass: 228.0717209g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07000
  • LogP: 4.09800

1-(3-chloro-4-fluorophenyl)-2,2-dimethylbutan-1-one Customs Data

  • HS CODE：2914700090
  • Customs Data：

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

1-(3-chloro-4-fluorophenyl)-2,2-dimethylbutan-1-one Pricemore >>

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Fluorochem
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abcr
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abcr
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A2B Chem LLC
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